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Compound of Interest

Compound Name: Quinuclidine-4-carboxylic acid

Cat. No.: B1315692 Get Quote

Application Notes and Protocols for
Quinuclidine-4-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the handling and use of

Quinuclidine-4-carboxylic acid, a key building block in medicinal chemistry and organic

synthesis. The information compiled herein is intended to ensure safe laboratory practices and

successful experimental outcomes.

Physicochemical Properties
Quinuclidine-4-carboxylic acid is a bifunctional molecule featuring a rigid bicyclic amine

structure and a carboxylic acid moiety. These features make it a valuable synthon for

introducing the quinuclidine scaffold into drug candidates, potentially influencing their

pharmacological properties such as solubility, basicity, and receptor binding.

Table 1: Physicochemical Data for Quinuclidine-4-carboxylic Acid
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Property Value Reference(s)

CAS Number 55022-88-3 [1]

Molecular Formula C₈H₁₃NO₂ [1]

Molecular Weight 155.19 g/mol [1]

Appearance Solid. Physical form may vary.

Melting Point

Data not readily available. The

related (S)-Quinuclidine-2-

carboxylic acid has a melting

point of 280 °C (decomposes).

Solubility

No specific quantitative data is

readily available. Generally

described as soluble in many

organic solvents. The

hydrochloride salt is

commercially available,

suggesting aqueous solubility

under acidic conditions. For

related quinoline carboxylic

acids, solubility in DMSO is

reported around 34 mg/mL.

[2]

pKa Values

Experimental values for

Quinuclidine-4-carboxylic acid

are not readily available.

Estimated values based on

similar structures are: -

Carboxylic Acid (pKa₁): ~2-5 -

Conjugate Acid of Amine

(pKa₂): ~11.0 (The pKa of the

conjugate acid of the parent

quinuclidine is reported to be

between 11.0 and 11.3).

[3]
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Safety and Handling
Proper handling of Quinuclidine-4-carboxylic acid is essential to ensure laboratory safety.

The compound should be handled by trained personnel in a well-ventilated area.

Table 2: Hazard Identification and Safety Precautions
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Category Information Reference(s)

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312: IF SWALLOWED:

Call a POISON

CENTER/doctor if you feel

unwell. P302+P352: IF ON

SKIN: Wash with plenty of

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P501:

Dispose of contents/container

to an approved waste disposal

plant.

Storage Store in a tightly sealed

container in a dry, cool (2-8°C

recommended), and well-

ventilated place. For long-term

[4]
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storage, consider an inert

atmosphere.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use in a chemical fume hood. If handling large quantities or if dust is

generated, a NIOSH-approved particulate respirator may be necessary.

First Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Experimental Protocols
Quinuclidine-4-carboxylic acid is an excellent building block for introducing the quinuclidine

moiety, for example, through the formation of an amide bond. Below is a representative

protocol for an amide coupling reaction.

Protocol: Amide Coupling of Quinuclidine-4-carboxylic
Acid with a Primary Amine
This protocol describes a general procedure for the synthesis of an amide using HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

as the coupling agent.
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Materials:

Quinuclidine-4-carboxylic acid

Primary amine of choice (e.g., Benzylamine)

HATU

N,N-Diisopropylethylamine (DIPEA)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or Argon gas supply

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup:

To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add Quinuclidine-4-
carboxylic acid (1.0 equivalent).

Dissolve the acid in anhydrous DMF.

Addition of Reagents:
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To the stirred solution, add the primary amine (1.1 equivalents).

Add DIPEA (3.0 equivalents) to the mixture.

In a separate vial, dissolve HATU (1.2 equivalents) in a small amount of anhydrous DMF.

Add the HATU solution dropwise to the reaction mixture at room temperature.

Reaction Monitoring:

Allow the reaction to stir at room temperature.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed

(typically 2-12 hours).

Workup:

Once the reaction is complete, dilute the mixture with ethyl acetate.

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (3 times)

and brine (1 time). The basic washes will remove unreacted acid and the acidic HATU

byproducts.

Dry the organic layer over anhydrous MgSO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification:

Purify the crude product by flash column chromatography on silica gel, using an

appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl

acetate/hexanes) to afford the pure amide.

Visualizations
Safe Handling Workflow
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The following diagram outlines the general workflow for safely handling Quinuclidine-4-
carboxylic acid in a laboratory setting.

Preparation

Handling & Use

Cleanup & Disposal

Consult SDS

Don Personal Protective Equipment (PPE)
(Goggles, Lab Coat, Gloves)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Weigh Compound in Fume Hood

Perform Experiment

Quench Reaction & Clean Glassware

Segregate Waste
(Solid vs. Liquid, Halogenated vs. Non-halogenated)

Dispose of Waste via
Approved Procedures
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Click to download full resolution via product page

Caption: General workflow for handling Quinuclidine-4-carboxylic acid.

Amide Coupling Reaction Pathway
This diagram illustrates the logical steps of the amide coupling reaction described in the

protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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